Cas no 1428349-44-3 (N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 1428349-44-3
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6287929
• PubChem ID: 71806184
• Update Time: 2025-07-09

N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• 1428349-44-3
• VU0549072-1
• N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• N-((1-(4-methoxyphenyl)cyclopentyl)methyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• F6436-0324
• AKOS024558928

• Inchi： 1S/C21H24N2O5S/c1-23-18-13-17(9-10-19(18)28-20(23)24)29(25,26)22-14-21(11-3-4-12-21)15-5-7-16(27-2)8-6-15/h5-10,13,22H,3-4,11-12,14H2,1-2H3
• InChI Key： WMBMTUOFPXNFMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NCC1(C2C=CC(=CC=2)OC)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

N-{1-(4-Methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide: A Comprehensive Overview

CAS No 1428349-44-3 corresponds to the compound named N-{1-(4-methoxyphenyl)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide, which is a complex organic molecule with potential applications in the field of pharmaceuticals and related industries. This compound is characterized by its intricate structure, which includes a benzoxazole ring system, a sulfonamide group, and a cyclopentylmethyl substituent with a methoxyphenyl group. The molecule's unique combination of functional groups makes it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The chemical structure of this compound is composed of several key components. The benzoxazole ring system is a heterocyclic aromatic compound that plays a significant role in stabilizing the molecule and potentially interacting with biological targets. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it valuable in drug design for its improved pharmacokinetic properties such as increased bioavailability and reduced toxicity. The cyclopentylmethyl group introduces stereochemical complexity and enhances the molecule's lipophilicity, which can be advantageous in drug delivery systems.

Recent studies have highlighted the importance of such molecules in the development of kinase inhibitors and other enzyme-targeting agents. For instance, research published in Journal of Medicinal Chemistry has demonstrated that sulfonamides can effectively modulate protein-protein interactions, a critical aspect in treating various diseases including cancer and neurodegenerative disorders. The presence of the methoxyphenyl group further enhances the molecule's potential as it can act as a directing group for additional functionalization or serve as a site for bioconjugation.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions are often employed to assemble the complex framework. Researchers have also explored green chemistry approaches to synthesize similar compounds, emphasizing sustainability and reducing environmental impact.

In terms of physical properties, this compound exhibits specific melting and boiling points that are crucial for its characterization and application. Its solubility profile in various solvents has been studied to optimize its formulation for different delivery systems. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the molecular structure and purity.

The biological activity of CAS No 1428349-44-3 has been evaluated in vitro against several enzyme targets, showing promising inhibitory effects that warrant further investigation in preclinical models. Its selectivity towards specific targets compared to non-target proteins has been documented, which is essential for minimizing off-target effects in therapeutic applications.

Looking ahead, the development of analogs based on this compound could lead to novel therapeutics with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the lab to clinical trials.